Cas no 144061-16-5 (2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid)

2-(4-(Trifluoromethyl)phenyl)-1,3-thiazole-4-carboxylic acid is a fluorinated heterocyclic compound featuring a thiazole core substituted with a carboxylic acid group and a 4-(trifluoromethyl)phenyl moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization or coordination. Its rigid aromatic-thiazole framework contributes to selective binding interactions, useful in designing enzyme inhibitors or bioactive molecules. The compound is typically employed as an intermediate in synthesizing more complex targets, particularly in medicinal chemistry for optimizing pharmacokinetic profiles. High purity grades are available for research applications requiring precise structural control.
2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid structure
144061-16-5 structure
Product Name:2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid
CAS No:144061-16-5
MF:C11H6F3NO2S
MW:273.231051921844
MDL:MFCD05865138
CID:138573
PubChem ID:2794766
Update Time:2025-08-14

2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid
    • 2-(4-(Trifluoromethyl)phenyl)-1,3-thiazole-4-carboxylic acid
    • 2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid
    • 4-Thiazolecarboxylicacid, 2-[4-(trifluoromethyl)phenyl]-
    • 2-(4-TRIFLUOROMETHYL-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID
    • 4-Thiazolecarboxylicacid,2-[4-(trifluoromethyl)phenyl]
    • 2-(4-Trifluoromethylphenyl)thiazole-4-carboxylicacid
    • 144061-16-5
    • MFCD05865138
    • AB22938
    • CS-0207039
    • 4Z-0713
    • J-505871
    • 4-Thiazolecarboxylic acid, 2-[4-(trifluoromethyl)phenyl]-
    • JL7
    • 4-Thiazolecarboxylicacid,2-[4-(trifluoromethyl)phenyl]-
    • FT-0680422
    • A808167
    • AT21450
    • 2-(4-Trifluoromethyl-phenyl)thiazole-4-carboxylic acid
    • 2-(4-(Trifluoromethyl)phenyl)thiazole-4-carboxylicacid
    • SCHEMBL3533598
    • DTXSID70383392
    • AKOS005070634
    • SY035817
    • DB-017654
    • 2-[4-(Trifluoromethyl)phenyl]thiazole-4-carboxylic Acid
    • 2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid
    • MDL： MFCD05865138
    • Inchi： 1S/C11H6F3NO2S/c12-11(13,14)7-3-1-6(2-4-7)9-15-8(5-18-9)10(16)17/h1-5H,(H,16,17)
    • InChI Key： NFDUVSSDGPDOLR-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)O)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 273.00700
  • Monoisotopic Mass: 273.00713409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 186 °C
  • Boiling Point: 405.2±55.0 °C at 760 mmHg
  • Flash Point: 198.9±31.5 °C
  • PSA: 78.43000
  • LogP: 3.52710
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid Security Information

2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-4-(Trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Chemenu
CM281585-10g
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CM281585-5g
2-(4-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid
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abcr
AB256791-1 g
2-[4-(Trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid, 95%; .
 144061-16-5 95%
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 €128.10 2023-04-27
TRC
T897613-10mg
2-[4-(Trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid
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 $ 50.00 2022-06-02
TRC
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